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Cat. No.: B153647 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 10-undecenoate, a fatty acid ester with the molecular formula C12H22O2, is a

versatile ingredient in the fragrance and flavor industries.[1] This colorless to pale-yellow liquid

possesses a mild, waxy, and subtly fruity-floral aroma, making it a valuable component for

imparting nuanced notes in a variety of fragrance compositions.[1][2] Its utility extends beyond

its direct application as a fragrance note; its terminal double bond makes it a crucial chemical

intermediate for the synthesis of high-value aroma chemicals, such as macrocyclic musks and

potent lactones.[2][3][4] This document provides detailed application notes and experimental

protocols for the use of Methyl 10-undecenoate in fragrance synthesis, targeting researchers

and professionals in the field.

Physicochemical Properties and Specifications
A thorough understanding of the physicochemical properties of Methyl 10-undecenoate is

essential for its effective use in fragrance formulations and chemical synthesis.
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Property Value Reference(s)

Molecular Formula C12H22O2 [1]

CAS Number 111-81-9 [2]

Appearance Colorless to pale-yellow liquid [1]

Odor Profile
Mild, fruity, waxy, fatty, slightly

floral
[1][5]

Specific Gravity 0.88200 to 0.89000 @ 20°C [5]

Flash Point
> 230.00 °F (> 110.00 °C)

(TCC)
[5]

Solubility
Insoluble in water; miscible

with alcohols and esters
[1]

Recommended Usage Level
Up to 2.0% in fragrance

concentrate
[5]

Applications in Fragrance Synthesis
Methyl 10-undecenoate's role in fragrance synthesis is twofold: as a direct fragrance

ingredient and as a precursor for other aroma chemicals.

Direct Application in Fragrance Formulations
Methyl 10-undecenoate is utilized in perfumes, soaps, and cosmetic products to introduce

subtle fruity and floral notes.[1] It is particularly effective in citrus top note complexes, where it

can add a pleasant variation, depth, and natural sweetness that complements more volatile

citrus aromas.[2] Its waxy and slightly green character can also lend realism and sophistication

to floral and fruity accords.[2] It is often blended with other fragrance ingredients like Geranyl

Isobutyrate, Alpha-Hexylcinnamaldehyde, and Cyclohexyl Salicylate to create well-balanced

and long-lasting scents.[1]

This protocol outlines a general procedure for incorporating Methyl 10-undecenoate into a

simple floral-fruity fragrance base.
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Materials:

Methyl 10-undecenoate

Linalool (for a fresh, floral-woody note)

Benzyl Acetate (for a sweet, fruity-floral jasmine-like note)

Hedione® (for a diffusive, elegant jasmine note)

Galaxolide® (as a musk fixative)

Ethanol (perfumer's grade)

Glass beakers and stirring rods

Digital scale (0.001 g precision)

Scent strips

Procedure:

Preparation of the Fragrance Concentrate:

Accurately weigh and combine the fragrance ingredients according to a desired

formulation. A starting point could be:

Benzyl Acetate: 30%

Linalool: 20%

Hedione®: 20%

Galaxolide®: 10%

Methyl 10-undecenoate: 5%

Other modifiers (e.g., citrus oils, other esters): 15%
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Gently stir the mixture until a homogenous solution is obtained.

Evaluation of the Accord:

Dip a scent strip into the concentrate and allow the top notes to settle for a few seconds.

Evaluate the odor profile at different time intervals (top, middle, and base notes).

Assess the impact of Methyl 10-undecenoate on the overall accord, noting its

contribution to the fruity, waxy, and floral facets.

Maturation:

Store the concentrate in a sealed, airtight container in a cool, dark place for at least 48

hours to allow the fragrance to mature and the notes to meld.

Dilution:

Dilute the matured concentrate in perfumer's grade ethanol to the desired concentration

(e.g., 15-20% for an Eau de Parfum).

Logical Workflow for Fragrance Compounding:

Formulation Compounding Evaluation & Maturation Final Product

Select Fragrance Ingredients Determine Proportions Weigh Ingredients Blend to Homogeneity Sensory Evaluation
(Scent Strips)

Maturation
(48h minimum) Dilute in Ethanol Final Fragrance Product

Click to download full resolution via product page

Caption: A typical workflow for creating a fragrance, from formulation to the final product.

Chemical Intermediate for Aroma Chemical Synthesis
Methyl 10-undecenoate serves as a valuable C11 building block for the synthesis of important

aroma chemicals, particularly macrocyclic musks and lactones.[3]
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Macrocyclic musks are prized for their persistent and characteristic odors. The terminal double

bond in Methyl 10-undecenoate allows for its conversion into precursors for ring-closing

metathesis (RCM) reactions to form these large-ring structures.

General Synthetic Pathway to a Macrocyclic Musk Precursor:

Starting Material Functionalization Ring-Closing Metathesis Final Product

Methyl 10-undecenoate Hydrolysis
NaOH Esterification with

Unsaturated Alcohol
e.g., 4-penten-1-ol

Diene Precursor Ring-Closing Metathesis
(Grubbs Catalyst) Unsaturated Macrocycle Hydrogenation

Pd/C, H2
Macrocyclic Musk

Click to download full resolution via product page

Caption: Synthetic pathway from Methyl 10-undecenoate to a macrocyclic musk.

γ-Undecalactone, also known as Aldehyde C-14, is a powerful fragrance ingredient with a

creamy, fatty, and intense peach aroma.[3] It can be synthesized from 10-undecenoic acid,

which can be obtained by the hydrolysis of Methyl 10-undecenoate.

Experimental Protocol: Synthesis of γ-Undecalactone from Methyl 10-undecenoate

This protocol is a two-step process involving the hydrolysis of the methyl ester followed by

lactonization.

Step 1: Hydrolysis of Methyl 10-undecenoate to 10-Undecenoic Acid

Materials:

Methyl 10-undecenoate

10% aqueous solution of Sodium Hydroxide (NaOH)

Hydrochloric Acid (HCl)

Round-bottom flask with reflux condenser
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Magnetic stirrer and heating mantle

Procedure:

In a round-bottom flask, dissolve Methyl 10-undecenoate (1.0 eq) in a 10% aqueous

solution of NaOH (2.0 eq).

Heat the mixture to reflux with stirring for 2-4 hours, or until the ester is fully saponified (the

oily layer disappears).

Cool the reaction mixture to room temperature.

Acidify the mixture with HCl until the pH is approximately 2. This will precipitate the 10-

undecenoic acid.

Isolate the 10-undecenoic acid by filtration or extraction with a suitable organic solvent (e.g.,

toluene).

If extracted, wash the organic layer with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Step 2: Lactonization of 10-Undecenoic Acid to γ-Undecalactone

Materials:

10-Undecenoic acid (from Step 1)

92% Sulfuric Acid (H2SO4)

Glass-lined reactor or suitable flask

Toluene

10% Sodium Carbonate solution

Brine

Anhydrous Magnesium Sulfate
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Procedure:

Charge the reactor with 10-undecenoic acid (1.0 eq).

Under constant stirring and cooling, slowly add 92% sulfuric acid (approximately 0.5 parts by

weight relative to the undecenoic acid), ensuring the temperature does not exceed 50°C.

Slowly heat the mixture to 95-100°C and maintain this temperature for up to 20 hours.

Quench the reaction by slowly adding an equal volume of cold water, followed by stirring for

30 minutes.

Dilute the mixture with toluene and transfer to a separatory funnel.

Wash the organic layer sequentially with water, a 10% sodium carbonate solution (to remove

unreacted acid), and finally with brine until neutral.

Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure.

Purify the crude product by vacuum distillation to yield high-purity γ-undecalactone.

Quantitative Data
While specific sensory panel and stability data for Methyl 10-undecenoate are not readily

available in the public domain, the following table summarizes key quantitative parameters for

its use and the synthesis of a key derivative.
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Parameter Value/Range
Synthesis
Step/Application

Reference(s)

Recommended Usage

in Fragrance

Concentrate

Up to 2.0%
Direct application in

fragrance formulations
[5]

Yield of Methyl 10-

undecenoate

Synthesis

93%

Esterification of 10-

undecenoic acid with

methanol

Yield of γ-

Undecalactone

Synthesis

44% - 80.53%

Lactonization of

undecylenic acid

derivatives (various

methods)

Conclusion
Methyl 10-undecenoate is a multifaceted ingredient in the perfumer's palette. Its direct

application provides unique and desirable notes to fragrance compositions, while its chemical

reactivity makes it an essential starting material for the synthesis of other valuable aroma

chemicals. The protocols and data presented here provide a foundation for researchers and

fragrance chemists to explore the full potential of this versatile compound in the creation of

innovative and captivating scents. Further research into its sensory properties through panel

evaluations and its stability in various fragrance matrices would be highly beneficial for its

expanded application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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